Cas no 77022-98-1 (3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo-)

3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo- structure
77022-98-1 structure
Product Name:3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo-
CAS No:77022-98-1
MF:C12H18O11
MW:338.264725208282
CID:536892
PubChem ID:12601255
Update Time:2025-04-19

3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo-
    • 2-[2-[2-[2-[2-(carboxymethoxy)acetyl]oxyethoxy]ethoxy]-2-oxoethoxy]acetic acid
    • DTXSID50504008
    • 5,13-Dioxo-3,6,9,12,15-pentaoxaheptadecane-1,17-dioic acid
    • 77022-98-1
    • Inchi: 1S/C12H18O11/c13-9(14)5-20-7-11(17)22-3-1-19-2-4-23-12(18)8-21-6-10(15)16/h1-8H2,(H,13,14)(H,15,16)
    • InChI Key: IVLOPSYWQQPETJ-UHFFFAOYSA-N
    • SMILES: O(CCOC(COCC(=O)O)=O)CCOC(COCC(=O)O)=O

Computed Properties

  • Exact Mass: 338.08484
  • Monoisotopic Mass: 338.08491139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 155Ų

Experimental Properties

  • PSA: 154.89
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